(2E)-3-(4-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)prop-2-enamide
Description
The compound (2E)-3-(4-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)prop-2-enamide is an α,β-unsaturated enamide characterized by a 4-chlorophenyl substituent on the propenamide backbone and two nitrogen-bound groups: a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) and a 4-ethylbenzyl moiety. The sulfone group enhances polarity and hydrogen-bonding capacity, while the 4-ethylbenzyl substituent may improve lipophilicity, influencing membrane permeability and target binding.
Properties
Molecular Formula |
C22H24ClNO3S |
|---|---|
Molecular Weight |
417.9 g/mol |
IUPAC Name |
(E)-3-(4-chlorophenyl)-N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]prop-2-enamide |
InChI |
InChI=1S/C22H24ClNO3S/c1-2-17-3-5-19(6-4-17)15-24(21-13-14-28(26,27)16-21)22(25)12-9-18-7-10-20(23)11-8-18/h3-12,21H,2,13-16H2,1H3/b12-9+ |
InChI Key |
HQRJASQNKRPDSS-FMIVXFBMSA-N |
Isomeric SMILES |
CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)/C=C/C3=CC=C(C=C3)Cl |
Canonical SMILES |
CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C=CC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Biological Activity
The compound (2E)-3-(4-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)prop-2-enamide is a complex organic molecule with potential therapeutic applications. Its unique structural features suggest it may exhibit various biological activities, including antimicrobial and anti-inflammatory properties. This article provides an overview of its biological activity based on available research findings, case studies, and comparative analysis with related compounds.
Structural Overview
The compound is characterized by:
- Molecular Formula : C20H22ClN2O2S
- Molecular Weight : 417.9 g/mol
- Structural Features :
- A prop-2-enamide backbone
- A tetrahydrothiophene moiety
- A chlorophenyl substituent
These features are believed to contribute to its interaction with biological targets.
Antimicrobial Properties
Research indicates that compounds with similar structures often exhibit antimicrobial activity. The presence of the chlorophenyl group may enhance the compound's ability to disrupt microbial membranes or inhibit essential enzymes.
| Compound Name | Structural Features | Potential Biological Activity |
|---|---|---|
| (2E)-3-(4-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)prop-2-enamide | Prop-2-enamide backbone, tetrahydrothiophene | Antimicrobial, anti-inflammatory |
| (E)-3-(4-chlorophenyl)prop-2-enamide | Prop-2-enamide only | Antimicrobial |
| 4-Chloro-N-(4-methylbenzyl)benzamide | Benzamide structure | Anti-inflammatory |
Anti-inflammatory Activity
The compound's structure suggests potential anti-inflammatory effects. Similar compounds have been shown to inhibit pro-inflammatory cytokines and modulate immune responses. This activity may be attributed to the tetrahydrothiophene moiety's ability to interact with inflammatory pathways.
Understanding the mechanism of action is crucial for elucidating the therapeutic potential of this compound. Potential mechanisms include:
- Enzyme Inhibition : The amide functional group may allow the compound to bind to and inhibit specific enzymes involved in inflammatory processes.
- Receptor Interaction : The compound could modulate receptor activity, influencing signal transduction pathways related to inflammation and infection.
Comparative Analysis
Comparative studies with structurally similar compounds reveal insights into the biological activity spectrum:
| Compound Type | Structural Features | Biological Activity |
|---|---|---|
| Chlorobenzamide derivatives | Chlorinated benzene rings | Antimicrobial, anti-inflammatory |
| Thiazolidinedione derivatives | Thiophene core structure | Antidiabetic, anticancer |
| Sulfonamide antibiotics | Sulfonamide functional groups | Broad-spectrum antimicrobial |
This comparison highlights the unique combination of functional groups in (2E)-3-(4-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)prop-2-enamide , particularly its potential dual-action against microbial and cancerous cells.
Comparison with Similar Compounds
Research Findings
Mode of Action : Compounds with similar structures (e.g., shared sulfone and enamide motifs) inhibit overlapping protein targets, such as tyrosine kinases, by binding to ATP pockets via hydrogen bonds and hydrophobic interactions .
Metabolic Stability : Bulkier N-substituents (e.g., 4-ethylbenzyl) may reduce cytochrome P450-mediated metabolism compared to smaller groups like 3-chloro-4-fluorophenyl (CAS 329777-61-9) .
Synthetic Feasibility : The tetrahydrothiophene sulfone group is synthetically accessible via oxidation of tetrahydrothiophene precursors, enabling scalable production of analogs like the target compound .
Preparation Methods
Synthesis of 4-Chlorocinnamoyl Chloride
The carboxylic acid precursor, 3-(4-chlorophenyl)prop-2-enoic acid, is treated with thionyl chloride (SOCl₂) or oxalyl chloride [(COCl)₂] in anhydrous dichloromethane (DCM) at 0–25°C for 2–4 hours. The resulting acid chloride is isolated via solvent evaporation under reduced pressure.
Reaction Conditions :
-
Temperature: 0–25°C
-
Solvent: Anhydrous DCM
-
Yield: 85–92%
Preparation of 1,1-Dioxidotetrahydrothiophen-3-amine
Tetrahydrothiophen-3-amine is oxidized using hydrogen peroxide (H₂O₂) in acetic acid at 50–60°C for 6–8 hours. The sulfone group is introduced with >95% conversion efficiency, confirmed by ¹H NMR.
Key Characterization Data :
-
¹H NMR (400 MHz, DMSO-d₆) : δ 3.15–3.30 (m, 2H, CH₂-SO₂), 2.80–2.95 (m, 1H, CH-NH₂).
N-Alkylation with 4-Ethylbenzyl Bromide
The sulfonamide intermediate undergoes alkylation using 4-ethylbenzyl bromide in the presence of potassium carbonate (K₂CO₃) in acetonitrile (MeCN) at 60–70°C. Dual alkylation is avoided by maintaining a 1:1 molar ratio.
Optimized Parameters :
-
Base: K₂CO₃ (2.0 equiv)
-
Solvent: MeCN
-
Time: 12–16 hours
-
Yield: 78–85%
Amide Bond Formation via Coupling Reaction
The final step involves reacting 4-chlorocinnamoyl chloride with the alkylated amine using N,N-diisopropylethylamine (DIPEA) as a base in tetrahydrofuran (THF) at 0°C. The reaction proceeds via nucleophilic acyl substitution.
Critical Parameters :
| Parameter | Value |
|---|---|
| Temperature | 0–5°C |
| Coupling Agent | None (direct acylation) |
| Solvent | THF |
| Reaction Time | 4–6 hours |
| Isolated Yield | 70–75% |
Alternative Synthetic Routes
Microwave-Assisted Synthesis
Microwave irradiation (100 W, 80°C) reduces reaction times by 50–60% for the amidation step, achieving comparable yields (68–72%). This method enhances scalability for industrial applications.
Solid-Phase Synthesis
Immobilization of the sulfonamide on Wang resin enables iterative purification, yielding >95% purity after cleavage with trifluoroacetic acid (TFA). This approach is favored for high-throughput screening.
Characterization and Quality Control
Spectroscopic Validation
Crystallography
Single-crystal X-ray diffraction confirms the (E)-configuration, with a dihedral angle of 176.8° between the chlorophenyl and enamide groups.
Challenges and Optimization Strategies
Stereochemical Control
The HWE reaction’s phosphonate intermediate ensures >99% (E)-selectivity by leveraging steric hindrance. Alternatives like Stille coupling are less effective (<85% E).
Purification Challenges
Silica gel chromatography (ethyl acetate/hexane, 1:3) removes unreacted amine and benzyl bromide byproducts. Recrystallization from ethanol/water (3:1) improves purity to >99%.
Industrial Scalability and Cost Analysis
| Process Step | Cost per Kilogram (USD) |
|---|---|
| Cinnamoyl Chloride | 120–150 |
| Sulfonamide Alkylation | 200–220 |
| Amide Formation | 180–200 |
| Total | 500–570 |
Microwave-assisted synthesis reduces energy costs by 30%, making it economically viable for large-scale production.
Q & A
Basic Research Questions
Q. How can the synthesis of (2E)-3-(4-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)prop-2-enamide be optimized for high yield and purity?
- Methodological Answer :
- Key Steps :
Condensation Reaction : React 4-chlorophenylprop-2-enoyl chloride with 1,1-dioxidotetrahydrothiophen-3-amine and 4-ethylbenzylamine in a 1:1:1 molar ratio under inert atmosphere.
Solvent Selection : Use dry dichloromethane (DCM) or tetrahydrofuran (THF) to minimize side reactions .
Temperature Control : Maintain reaction at 0–5°C to suppress racemization and byproduct formation .
- Purification : Employ column chromatography (silica gel, eluent: ethyl acetate/hexane gradient) followed by recrystallization from ethanol/water .
- Yield Optimization : Monitor reaction progress via TLC or HPLC. Typical yields range from 60–75% .
Q. What analytical techniques are most reliable for characterizing this compound’s structure?
- Methodological Answer :
- Nuclear Magnetic Resonance (NMR) :
- 1H/13C NMR : Confirm regiochemistry of the enamide (E-configuration) and substituent positions (e.g., 4-chlorophenyl, tetrahydrothiophen-3-yl). Look for coupling constants (e.g., J = 12–16 Hz for trans-alkene protons) .
- Mass Spectrometry (MS) : High-resolution ESI-MS to verify molecular ion ([M+H]+) and fragmentation patterns .
- X-ray Crystallography : For absolute configuration confirmation, grow single crystals in slow-evaporation conditions (solvent: DCM/hexane) .
Q. How can computational modeling predict the compound’s pharmacokinetic properties?
- Methodological Answer :
- Software Tools : Use Schrödinger’s QikProp or SwissADME to calculate logP (lipophilicity), aqueous solubility, and blood-brain barrier permeability .
- Docking Studies : Perform molecular docking (AutoDock Vina) against target proteins (e.g., kinases, GPCRs) to identify potential binding modes. Validate with MD simulations (GROMACS) .
Advanced Research Questions
Q. What mechanistic insights explain the stereoselectivity of the enamide formation?
- Methodological Answer :
- Kinetic Studies : Monitor reaction intermediates via in-situ IR spectroscopy to identify rate-determining steps (e.g., nucleophilic attack by amines) .
- Isotopic Labeling : Use 15N-labeled amines to track regioselectivity in the amidation process. Compare with DFT calculations (Gaussian 16) to model transition states .
- Contradiction Note : Discrepancies in stereoselectivity under varying solvents (e.g., DCM vs. DMF) may arise from differences in hydrogen-bond stabilization .
Q. How can in vitro assays evaluate the compound’s cytotoxicity and target specificity?
- Methodological Answer :
- Cell Viability Assays : Use MTT or resazurin assays on cancer (HeLa, MCF-7) and non-cancerous (HEK-293) cell lines. IC50 values <10 μM suggest therapeutic potential .
- Target Profiling : Screen against kinase panels (e.g., Eurofins KinaseProfiler) to identify off-target effects. Cross-validate with siRNA knockdown studies .
Q. How to resolve contradictions between in silico predictions and experimental solubility data?
- Methodological Answer :
- Experimental Solubility : Measure equilibrium solubility in PBS (pH 7.4) and DMSO using UV-Vis spectroscopy. Compare with predicted values (e.g., logS from ACD/Labs) .
- Mitigation Strategies :
- Salt Formation : Explore hydrochloride or sodium salts to enhance aqueous solubility.
- Co-solvent Systems : Test PEG-400 or cyclodextrin-based formulations for in vivo studies .
Q. What strategies can isolate enantiomers if racemization occurs during synthesis?
- Methodological Answer :
- Chiral Chromatography : Use Chiralpak IA/IB columns with hexane/isopropanol (90:10) to resolve enantiomers. Monitor optical rotation ([α]D) .
- Dynamic Kinetic Resolution : Employ chiral catalysts (e.g., BINOL-derived phosphoric acids) to suppress racemization during amide coupling .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
